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Compound of Interest

Compound Name: 6-Aminocaproic acid-d10

Cat. No.: B12417822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for 6-Aminocaproic acid-d10. This deuterated
analog of 6-aminocaproic acid serves as a valuable internal standard for quantitative analyses
by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS),
and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its use is critical in various
research areas, including studies on bleeding disorders.[1][2]

Core Data Presentation

A Certificate of Analysis for 6-Aminocaproic acid-d10 quantifies its chemical and isotopic
purity, ensuring its suitability for precise analytical applications. The following tables summarize
the key quantitative data typically found in a CoA.

Table 1: Physical and Chemical Properties
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Property Specification
Molecular Formula CeH3D10NO2

Molecular Weight 141.23 g/mol [1]

CAS Number 461432-51-9[1]
Appearance White Crystalline Powder
Solubility Soluble in water

Table 2: Analytical Data

Test Method Specification
Chemical Purity HPLC >98%]3]
Isotopic Purity Mass Spectrometry >98% Deuterium Incorporation
Identity Mass Spectrum Consistent with Structure[3]
Identity 1H NMR Consistent with Structure
) Meets USP <467>
Residual Solvents GC-MS ]
Requirements
] Reports levels of key trace
Elemental Analysis ICP-MS

elements

Experimental Protocols

Detailed methodologies are crucial for replicating and verifying the data presented in a CoA.
The following sections describe the typical experimental protocols for key analytical tests.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

High-Performance Liquid Chromatography (HPLC) is employed to determine the chemical
purity of 6-Aminocaproic acid-d10 by separating it from any non-deuterated or other
impurities.
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Method:

Column: A mixed-mode stationary phase column, such as Primesep A (4.6 x 250 mm, 5 pm,
100 A), is often used.

» Mobile Phase: An isocratic mobile phase consisting of acetonitrile and water, with an acid
like perchloric acid as a buffer, is typically employed.[4]

o Flow Rate: A standard flow rate of 1.0 mL/min is maintained.

o Detection: UV detection at a low wavelength, such as 200 nm, is used to monitor the analyte.

[4][5]

» Quantification: The purity is calculated by comparing the peak area of the main component to
the total peak area of all components in the chromatogram.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Isotopic Purity and Identity

LC-MS/MS is a highly sensitive and specific technique used to confirm the identity and
determine the isotopic purity of 6-Aminocaproic acid-d10.

Method:

o Chromatography: A hydrophilic interaction liquid chromatography (HILIC) column, such as a
Phenomenex Luna HILIC, is used for separation.[6]

» Mobile Phase: A gradient elution with a mobile phase consisting of acetonitrile and an
agueous buffer is common.[6]

« lonization: Electrospray ionization (ESI) in the positive ion mode is typically used.[6]

e Mass Analysis: A triple quadrupole mass spectrometer is operated in Multiple Reaction
Monitoring (MRM) mode to selectively detect the parent and daughter ions specific to 6-
Aminocaproic acid-d10.[6]
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« |sotopic Purity Assessment: The relative intensities of the mass signals corresponding to the
deuterated and non-deuterated forms are measured to calculate the percentage of

deuterium incorporation.

Visualizations

The following diagrams illustrate a typical analytical workflow and a hypothetical signaling
pathway where 6-Aminocaproic acid-d10 could be utilized.
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Analytical workflow for 6-Aminocaproic acid-d10.
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Inhibition of Fibrinolysis by 6-Aminocaproic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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